(2S)-4-[(13R)-13-Hydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
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Description
(2S)-4-[(13R)-13-Hydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one, also known as HHT, is a natural product isolated from the marine sponge Haliclona sp. HHT has been found to possess various biological activities such as anti-inflammatory, antitumor, and antiviral properties.
Scientific Research Applications
Synthesis and Applications in Chemistry
- Non-iterative Asymmetric Synthesis : A compound structurally related to (2S)-4-[(13R)-13-Hydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one was used in the non-iterative asymmetric synthesis of C15 polyketide spiroketals. This synthesis exhibited high stereo- and enantioselectivity, indicating potential applications in creating specific chiral molecules (Meilert, Pettit, & Vogel, 2004).
Biological and Medicinal Research
- Antioxidant Properties : A molecular combination involving a structure similar to the compound showed significant antioxidant effects. This combination was designed using vitamin C and E analogues and tested for radical scavenging activities, suggesting potential use in therapies for diseases involving free radical damage (Manfredini, Vertuani, Manfredi, Rossoni, Calviello, & Palozza, 2000).
Cytotoxicity and Cancer Research
- Cytotoxicity in Cancer Cell Lines : Certain derivatives of the compound exhibited cytotoxicity towards marine P388 lymphocytic leukemia and various human cancer cell lines. This highlights the potential of these compounds in cancer research and therapy, especially in targeting specific cancer cell types (Meilert, Pettit, & Vogel, 2004).
Properties
138682-32-3 | |
Molecular Formula |
C35H64O5 |
Molecular Weight |
564.9 g/mol |
IUPAC Name |
(2S)-4-[(13R)-13-hydroxy-13-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one |
InChI |
InChI=1S/C35H64O5/c1-3-4-5-6-7-8-12-15-18-21-24-31(36)33-26-27-34(40-33)32(37)25-22-19-16-13-10-9-11-14-17-20-23-30-28-29(2)39-35(30)38/h28-29,31-34,36-37H,3-27H2,1-2H3/t29-,31+,32+,33+,34+/m0/s1 |
InChI Key |
RBSBTRALZZSVBA-OTUMHNDOSA-N |
Isomeric SMILES |
CCCCCCCCCCCC[C@H]([C@H]1CC[C@@H](O1)[C@@H](CCCCCCCCCCCCC2=C[C@@H](OC2=O)C)O)O |
SMILES |
CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCCCCCCCCC2=CC(OC2=O)C)O)O |
Canonical SMILES |
CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCCCCCCCCC2=CC(OC2=O)C)O)O |
Origin of Product |
United States |
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